Cas no 918164-23-5 (Benzenamine, 4,4',4'',4'''-(5,6,11,12-naphthacenetetrayl)tetrakis-)

• Product Name: Benzenamine, 4,4',4'',4'''-(5,6,11,12-naphthacenetetrayl)tetrakis-
• CAS No: 918164-23-5
• MF: C₄₂H₃₂N₄
• MW: 592.730289459229
• CID: 778794
• PubChem ID: 71427656
• Update Time: 2025-04-19

Benzenamine, 4,4',4'',4'''-(5,6,11,12-naphthacenetetrayl)tetrakis- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4,4',4'',4'''-(5,6,11,12-naphthacenetetrayl)tetrakis-
• 4-[6,11,12-tris(4-aminophenyl)tetracen-5-yl]aniline
• 4,4',4'',4'''-(Tetracene-5,6,11,12-tetrayl)tetraaniline
• 918164-23-5
• 5,6,11,12-Tetrakis(4-aminophenyl)naphthacene
• DTXSID90846393

• Inchi： 1S/C42H32N4/c43-29-17-9-25(10-18-29)37-33-5-1-2-6-34(33)38(26-11-19-30(44)20-12-26)42-40(28-15-23-32(46)24-16-28)36-8-4-3-7-35(36)39(41(37)42)27-13-21-31(45)22-14-27/h1-24H,43-46H2
• InChI Key： NNFZIBZSLFVAIQ-UHFFFAOYSA-N
• SMILES： NC1C=CC(=CC=1)C1C2=CC=CC=C2C(C2C=CC(=CC=2)N)=C2C(C3C=CC(=CC=3)N)=C3C=CC=CC3=C(C3C=CC(=CC=3)N)C2=1

Computed Properties

• Exact Mass: 592.26269704g/mol
• Monoisotopic Mass: 592.26269704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 46
• Rotatable Bond Count: 4
• Complexity: 814
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.5
• Topological Polar Surface Area: 104Ų